93-60-7

Methyl nicotinate

In Stock

• CAS RN:
• 93-60-7

• Formula:
• C7H7NO2

• InChI:
• InChI=1S/C7H7NO2/c1-10-7(9)6-3-2-4-8-5-6/h2-5H,1H3

• InChIKey:
• YNBADRVTZLEFNH-UHFFFAOYSA-N

• Methyl Nicotinate is a useful synthetic intermediate. It can be used to prepare biarylcarboxamide inhibitors of phosphodiesterase IV and tumor necrosis factor-α in treatment of rheumatoid arthritis.
  Methyl nicotinate (or nicotinic acid methyl ester) is used as a rubefacient for the relief of pains in muscles, tendons, and joints. It is also used in food as a flavoring agent.
  Methyl nicotinate is a volatile product of certain fruits such as carambola, soursop, wild strawberries, etc. It is used for a variety of applications in food products, cosmetics, and medicinal products.
  Methyl nicotinate (MN) is a methyl ester of nicotinic acid (NA). It is an urticant which is capable of transdermal penetration to produce vasodilation through the production of prostaglandin D2 (PGD2).
  Pharmaceutical secondary standards for application in quality control provide pharma labora...

Decahydro-1,8-Naphthyridine

• CAS RN:
• 13993-60-7

• Formula:
• C8H16N2

• InChI:
• InChI=1S/C8H16N2/c1-3-7-4-2-6-10-8(7)9-5-1/h7-10H,1-6H2

• InChIKey:
• PIHAUZGWAXLKCA-UHFFFAOYSA-N

• Decahydro-1,8-Naphthyridine is a useful research compound. Its molecular formula is C8H16N2 and its molecular weight is 140.23 g/mol. The purity is usually 95%.

2,6-diphenylthieno[2,3-d]pyrimidin-4(3H)-one

In Stock

• CAS RN:
• 18593-60-7

• Formula:
• C18H12N2OS

• InChI:
• InChI=1S/C18H12N2OS/c21-17-14-11-15(12-7-3-1-4-8-12)22-18(14)20-16(19-17)13-9-5-2-6-10-13/h1-11H,(H,19,20,21)

• InChIKey:
• FYIAKKUOSKSDHQ-UHFFFAOYSA-N

• 2,6-diphenylthieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C18H12N2OS and its molecular weight is 304.37. The purity is usually 95%.

N-mesityl-2-nitrobenzamide

In Stock

• CAS RN:
• 50393-60-7

• Formula:
• C16H16N2O3

• InChI:
• InChI=1S/C16H16N2O3/c1-10-8-11(2)15(12(3)9-10)17-16(19)13-6-4-5-7-14(13)18(20)21/h4-9H,1-3H3,(H,17,19)

• InChIKey:
• DDODLNHDFDQCJG-UHFFFAOYSA-N

• N-mesityl-2-nitrobenzamide is a useful research compound. Its molecular formula is C16H16N2O3 and its molecular weight is 284.31 g/mol. The purity is usually 95%.

Acanthicifoline

• CAS RN:
• 76193-60-7

• Formula:
• C10H12N2O2

• InChI:
• InChI=1S/C10H12N2O2/c1-6-8-4-11-5-9(14-2)7(8)3-10(13)12-6/h4-6H,3H2,1-2H3,(H,12,13)

• InChIKey:
• JSJALGZAHYXCKU-UHFFFAOYSA-N

• Acanthicifoline is a 2,7-naphthyridine derivative that is 1,4-dihydro-2,7-naphthyridin-3(2H)-one which is substituted at positions 1 and 5 by methyl and methoxy groups, respectively. It derives from a hydride of a 2,7-naphthyridine.

(4-Bromophenyl)(2,4-dimethoxyphenyl)methanone

In Stock

• CAS RN:
• 500293-60-7

• Formula:
• C15H13BrO3

• InChI:
• InChI=1S/C15H13BrO3/c1-18-12-7-8-13(14(9-12)19-2)15(17)10-3-5-11(16)6-4-10/h3-9H,1-2H3

• InChIKey:
• USRKPOOINGUBHK-UHFFFAOYSA-N

• (4-Bromophenyl)(2,4-dimethoxyphenyl)methanone is a useful research compound. Its molecular formula is C15H13BrO3 and its molecular weight is 321.16 g/mol. The purity is usually 95%.

[2-(2,5-diethoxy-4-morpholin-4-ylanilino)-2-oxoethyl] 2-[[(E)-2-phenylethenyl]sulfonylamino]acetate

In Stock

• CAS RN:
• 733793-60-7

• Formula:
• C26H33N3O8S

• InChI:
• InChI=1S/C26H33N3O8S/c1-3-35-23-17-22(29-11-13-34-14-12-29)24(36-4-2)16-21(23)28-25(30)19-37-26(31)18-27-38(32,33)15-10-20-8-6-5-7-9-20/h5-10,15-17,27H,3-4,11-14,18-19H2,1-2H3,(H,28,30)/b15-10+

• InChIKey:
• OTLGCYVZGVSCFT-UHFFFAOYSA-N

• [2-(2,5-diethoxy-4-morpholin-4-ylanilino)-2-oxoethyl] 2-[[(E)-2-phenylethenyl]sulfonylamino]acetate is a useful research compound. Its molecular formula is C26H33N3O8S and its molecular weight is 547.62. The purity is usually 95%.

3,4-Difluoro-3'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898793-60-7

• Formula:
• C19H19F2NO

• InChI:
• InChI=1S/C19H19F2NO/c20-17-8-7-16(12-18(17)21)19(23)15-6-4-5-14(11-15)13-22-9-2-1-3-10-22/h4-8,11-12H,1-3,9-10,13H2

• InChIKey:
• JLZJAYUNRAEWFA-UHFFFAOYSA-N

• 3,4-Difluoro-3'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H19F2NO and its molecular weight is 315.4 g/mol. The purity is usually 95%.

Ethyl (3-Trifluoromethylphenyl)glyoxylate

In Stock

• CAS RN:
• 110193-60-7

• Formula:
• C11H9F3O3

• InChI:
• InChI=1S/C11H9F3O3/c1-2-17-10(16)9(15)7-4-3-5-8(6-7)11(12,13)14/h3-6H,2H2,1H3

• InChIKey:
• OYMTUYSGHGBXRS-UHFFFAOYSA-N

• Ethyl (3-Trifluoromethylphenyl)glyoxylate is a useful research compound. Its molecular formula is C11H9F3O3 and its molecular weight is 246.18 g/mol. The purity is usually 95%.

Tert-butyl 2-[(3-cyclopropyl-6-oxopyridazin-1-yl)methyl]pyrrolidine-1-carboxylate

Usually In Stock

• CAS RN:
• 2379993-60-7

• Formula:
• C17H25N3O3

• InChI:
• InChI=1S/C17H25N3O3/c1-17(2,3)23-16(22)19-10-4-5-13(19)11-20-15(21)9-8-14(18-20)12-6-7-12/h8-9,12-13H,4-7,10-11H2,1-3H3

• InChIKey:
• LYVSJAXOQCNOSN-UHFFFAOYSA-N

• Tert-butyl 2-[(3-cyclopropyl-6-oxopyridazin-1-yl)methyl]pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C17H25N3O3 and its molecular weight is 319.405. The purity is usually 95%.

Tert-butyl (1S,5R)-1-(4-aminophenyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate

In Stock

• CAS RN:
• 2418593-60-7

• Formula:
• C16H22N2O2

• InChI:
• InChI=1S/C16H22N2O2/c1-15(2,3)20-14(19)18-9-12-8-16(12,10-18)11-4-6-13(17)7-5-11/h4-7,12H,8-10,17H2,1-3H3/t12-,16+/m0/s1

• InChIKey:
• VKVPJAFDBSBAIR-BLLLJJGKSA-N

• Tert-butyl (1S,5R)-1-(4-aminophenyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate is a useful research compound. Its molecular formula is C16H22N2O2 and its molecular weight is 274.364. The purity is usually 95%.

1-Fluoro-2-nitro-4-(trichloromethoxy)benzene

In Stock

• CAS RN:
• 1404193-60-7

• Formula:
• C7H3Cl3FNO3

• InChI:
• InChI=1S/C7H3Cl3FNO3/c8-7(9,10)15-4-1-2-5(11)6(3-4)12(13)14/h1-3H

• InChIKey:
• NDFKPGLQXAMJML-UHFFFAOYSA-N

• 1-Fluoro-2-nitro-4-(trichloromethoxy)benzene is a useful research compound. Its molecular formula is C7H3Cl3FNO3 and its molecular weight is 274.5 g/mol. The purity is usually 95%.

3-Bromo-5-fluoropyridine 1-oxide

In Stock

• CAS RN:
• 1221793-60-7

• Formula:
• C5H3BrFNO

• InChI:
• InChI=1S/C5H3BrFNO/c6-4-1-5(7)3-8(9)2-4/h1-3H

• InChIKey:
• TUZIFJRCUWEXGP-UHFFFAOYSA-N

• 3-Bromo-5-fluoropyridine 1-oxide, also known as 3-Bromo-5-fluoropyridine 1-oxide, is a useful research compound. Its molecular formula is C5H3BrFNO and its molecular weight is 191.987. The purity is usually 95%.

Bictegravir

In Stock

• CAS RN:
• 1611493-60-7

• Formula:
• C21H18F3N3O5

• InChI:
• InChI=1S/C21H18F3N3O5/c22-9-3-14(23)12(15(24)4-9)6-25-20(30)13-7-26-8-16-27(10-1-2-11(5-10)32-16)21(31)17(26)19(29)18(13)28/h3-4,7,10-11,16,29H,1-2,5-6,8H2,(H,25,30)/t10-,11+,16+/m0/s1

• InChIKey:
• SOLUWJRYJLAZCX-LYOVBCGYSA-N

• Bictegravir is an inhibitor of HIV-1 integrase (IC50 = 7.5 nM for strand transfer activity). It has antiviral activity against clinical isolates of HIV-1 in human peripheral blood mononuclear cells (PBMCs;  EC50s = 0.04-1.7 nM). Bictegravir also inhibits HIV-1 viral infection in MT-2 and MT-4 cells, CD4+ T cells, and macrophages (EC50s = 1.5, 2.5, 1.5, and 6.6 nM, respectively) without exhibiting cytotoxicity (CC50s = 10.3, 3.7, 13, and 29.8 μM, respectively).
  Bictegravir, also known as GS-9883, is a human immunodeficiency virus (HIV) integrase strand transfer inhibitor, the fourth in this class of agents that target the viral integrase. Bictegravir inhibits the strand transfer of viral DNA into the human genome, preventing HIV-1 virus replication and propagation. In vitro, bictegravir has shown powerful antiviral activity against HIV-2 and various subtypes of HIV-1....